Cas no 920362-05-6 (4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide
• CAS No: 920362-05-6
• MF: C₁₇H₁₇N₃O₄S₂
• MW: 391.464581251144
• CID: 5496593
• PubChem ID: 41246972
• Update Time: 2025-08-05

4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F2872-0089
• 4-methoxy-N-(2-{[6-(thiophen-2-yl)pyridazin-3-yl]oxy}ethyl)benzene-1-sulfonamide
• 4-methoxy-N-[2-(6-thiophen-2-ylpyridazin-3-yl)oxyethyl]benzenesulfonamide
• AKOS024473652
• 920362-05-6
• 4-methoxy-N-(2-((6-(thiophen-2-yl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide
• VU0503546-1
• 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C17H17N3O4S2/c1-23-13-4-6-14(7-5-13)26(21,22)18-10-11-24-17-9-8-15(19-20-17)16-3-2-12-25-16/h2-9,12,18H,10-11H2,1H3
• InChI Key： RSAXSEDKAHRRJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCCOC1=CC=C(C2=CC=CS2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 391.06604838g/mol
• Monoisotopic Mass: 391.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 127Ų

Additional information on 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide

4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide (CAS No. 920362-05-6): An Overview

4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide (CAS No. 920362-05-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as TMS-PYR, is a member of the sulfonamide class and features a unique structural arrangement that includes a thiophene ring, a pyridazine ring, and a methoxy-substituted benzene ring. The intricate structure of this compound provides a foundation for its diverse biological activities, making it an intriguing subject for both academic research and pharmaceutical development.

The sulfonamide moiety in 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide is well-known for its ability to interact with various biological targets, particularly enzymes and receptors. Sulfonamides have been widely used in the treatment of bacterial infections due to their inhibitory effects on dihydropteroate synthase, an enzyme essential for bacterial folic acid synthesis. However, the presence of the thiophene and pyridazine rings in this compound introduces additional functionalities that expand its potential therapeutic applications beyond traditional sulfonamides.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it has been demonstrated to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings suggest that TMS-PYR may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the unique structure of 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide has led to investigations into its anticancer properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings indicate that TMS-PYR may have potential as a novel anticancer agent, warranting further investigation in clinical trials.

In addition to its biological activities, the synthesis and chemical properties of 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide have been extensively studied. The compound can be synthesized through a multi-step process involving the coupling of 4-methoxybenzenesulfonyl chloride with 2-(6-chloropyridazin-3-yloxy)ethylamine followed by a substitution reaction with thiophenol. The resulting product is highly pure and stable under standard laboratory conditions, making it suitable for both research and pharmaceutical applications.

The solubility and stability of 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide are important considerations for its use in biological assays and drug development. Studies have shown that the compound is moderately soluble in dimethyl sulfoxide (DMSO) and other organic solvents, but has limited solubility in water. To enhance its solubility and bioavailability, various prodrug strategies have been explored, including the formation of ester derivatives and micellar formulations.

From a pharmacokinetic perspective, 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide exhibits favorable properties. It has been shown to have good oral bioavailability and a reasonable half-life in animal models, suggesting that it may be suitable for oral administration in humans. However, further studies are needed to optimize its pharmacokinetic profile and assess its safety in preclinical settings.

The safety profile of 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide is another critical aspect of its development as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive toxicology studies are required to fully evaluate its safety profile before it can be advanced to clinical trials.

In conclusion, 4-methoxy-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide (CAS No. 920362-05-6), or TMS-PYR, is a promising compound with diverse biological activities that make it an attractive candidate for further research and development in the pharmaceutical industry. Its anti-inflammatory, antioxidant, and anticancer properties suggest potential therapeutic applications in various diseases. Ongoing research aims to optimize its chemical structure, enhance its pharmacological properties, and evaluate its safety profile to bring this compound closer to clinical use.